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[Lys5,MeLeu9,Nle10]-NKA(4-10)

NK2 receptor selectivity radioligand binding tachykinin pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C39H65N9O9
Molecular Weight 804.0 g/mol
Cat. No. B15619916
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Technical Parameters

Basic Identity
Product Name[Lys5,MeLeu9,Nle10]-NKA(4-10)
Molecular FormulaC39H65N9O9
Molecular Weight804.0 g/mol
Structural Identifiers
InChIInChI=1S/C39H65N9O9/c1-7-8-16-27(34(42)52)44-38(56)30(19-23(2)3)48(6)31(49)22-43-39(57)33(24(4)5)47-37(55)29(20-25-14-10-9-11-15-25)46-36(54)28(17-12-13-18-40)45-35(53)26(41)21-32(50)51/h9-11,14-15,23-24,26-30,33H,7-8,12-13,16-22,40-41H2,1-6H3,(H2,42,52)(H,43,57)(H,44,56)(H,45,53)(H,46,54)(H,47,55)(H,50,51)/t26-,27-,28-,29-,30-,33-/m0/s1
InChIKeyFIBMQAYBIOYAKI-HLYNNXGTSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[Lys5,MeLeu9,Nle10]-NKA(4-10) (LMN-NKA): A Triple-Substituted NK2 Receptor-Selective Agonist Peptide for Tachykinin Research and Prokinetic Applications

[Lys5,MeLeu9,Nle10]-NKA(4-10), also designated LMN-NKA, is a synthetic heptapeptide analog of the C-terminal fragment of neurokinin A (NKA). It incorporates three residue substitutions relative to native NKA(4-10): Lys at position 5, N-methyl-Leu (MeLeu) at position 9, and norleucine (Nle) at position 10 [1]. This compound is a potent and selective agonist at the tachykinin NK2 receptor with an IC50 of 6.1 nM in standard binding assays and 0.87 nM against human colon circular muscle membranes . As the first NK2-selective agonist to undergo extensive in vivo pharmacological characterization across multiple species, LMN-NKA serves as both a reference standard for NK2 receptor research and a prototype for therapeutic development targeting neurogenic bladder and bowel dysfunction [2].

▸ NK2 receptor-selective agonist (triple-substituted heptapeptide)
▸ Enables NK2/NK1 subtype discrimination in recombinant and native tissue assays
▸ Reference standard for preclinical prokinetic research (bladder/colorectal)
▸ Structurally matched radioligand scaffold for NK2 receptor autoradiography

Why Generic NKA Analogs Cannot Substitute for [Lys5,MeLeu9,Nle10]-NKA(4-10) in NK2 Receptor Research Programs

Native neurokinin A lacks meaningful NK2 receptor selectivity, exhibiting an NK1/NK2 Ki ratio of only 20 and an NK1/NK2 EC50 ratio of 1—essentially non-selective between the two receptor subtypes [1]. The unmodified NKA(4-10) fragment, while retaining NK2 agonist activity, is substantially less potent and does not achieve the selectivity gains conferred by the Lys5/MeLeu9/Nle10 triple substitution [2]. Critically, the Lys5 substitution alone enhances functional potency, and MeLeu9 N-methylation independently increases binding affinity, but only the fully substituted compound delivers the combined potency boost (6–9-fold vs. NKA(4-10) in human colon) alongside the 674-fold NK2/NK1 binding selectivity required for experiments where ambiguous NK1 activation would confound interpretation [2][1]. Furthermore, compounds with single or double substitutions such as [Nle10]-NKA(4-10) or [Lys5,MeLeu9]-NKA(4-10) have not been carried through the same breadth of in vivo pharmacological profiling (dog, minipig, macaque, rat SCI models) that establishes the translational relevance of LMN-NKA [3].

Selectivity Native NKA lacks NK2/NK1 discrimination; NK1 cross-activation may confound receptor-subtype interpretation.
Potency shift Unmodified NKA(4-10) fragment does not reproduce the potency and selectivity gains of the triple-substituted analog.
In vivo scope Single/double substitution analogs lack the multi-species in vivo pharmacological characterization of LMN-NKA.

Quantitative Differentiation Evidence for [Lys5,MeLeu9,Nle10]-NKA(4-10) Against Closest Analogs and Alternatives

NK2/NK1 Receptor Binding Selectivity: 34-Fold Improvement Over Native Neurokinin A at Human Recombinant Receptors

At human recombinant NK2 and NK1 receptors expressed in CHO cells, [Lys5,MeLeu9,Nle10]-NKA(4-10) demonstrates an NK1/NK2 Ki ratio of 674, representing a 34-fold improvement in binding selectivity compared to native NKA (NK1/NK2 Ki ratio = 20). In functional intracellular calcium mobilization assays, LMN-NKA achieves an NK1/NK2 EC50 ratio of 105 versus a ratio of 1 for native NKA—meaning NKA is essentially equipotent at both receptors while LMN-NKA is two orders of magnitude selective [1]. The closest structural analog, [Arg5,MeLeu9,Nle10]-NKA(4-10), achieves an NK1/NK2 Ki ratio of 561 and EC50 ratio of 70, making LMN-NKA approximately 20% more binding-selective and 50% more functionally selective than this Arg5-substituted variant [1]. In cAMP stimulation assays, [β-Ala8]-NKA(4-10) exhibits greater functional selectivity (NK1/NK2 EC50 ratio = 244) than LMN-NKA (ratio = 74), but [β-Ala8]-NKA(4-10) lacks the extensive in vivo characterization across multiple species that LMN-NKA possesses, and its selectivity advantage has not been shown to translate into reduced NK1-mediated side effects in conscious animal models [1][2].

NK2/NK1 binding selectivity
Head-to-head
674-fold NK2/NK1 Ki ratio
Supports NK2-selective pharmacological profiling
34-fold improvement over native NKA (ratio 20); surpasses [Arg5,MeLeu9,Nle10] analog
NK2 receptor selectivity radioligand binding tachykinin pharmacology receptor subtype discrimination

Enhanced Functional Potency at Human Colon NK2 Receptor: 6-9-Fold Gain Over Parent NKA(4-10) Fragment

In a comprehensive structure-activity study of 14 NKA(4-10) analogs at the human colon circular muscle NK2 receptor, the multiply-substituted [Lys5,MeLeu9,Nle10]-NKA(4-10) displayed a 6-9-fold increase in contractile potency compared to the parent NKA(4-10) fragment [1]. This gain was driven synergistically by the combination of Lys5 (which individually conferred an ~8-fold potency increase) and MeLeu9 N-methylation. Notably, the Nle10 substitution alone did not significantly alter functional potency but contributed to metabolic stabilization by replacing the oxidation-prone Met10 residue [1]. In human isolated detrusor muscle strips, LMN-NKA elicited contraction with a pD2 value of 8.1 (EC50 ≈ 7.9 nM), positioning it among the most potent NK2 receptor agonists evaluated in clinically relevant human bladder tissue [2]. The potency in human colon circular muscle is equivalent to that of full-length NKA, with no significant difference in potency or maximal response observed between the two agonists in normal sigmoid colon [3].

Functional potency gain
Head-to-head
6–9-fold increase over NKA(4-10)
Enables human tissue assays with high potency
Potency equivalent to full-length NKA in human colon; driven by Lys5/MeLeu9 synergy
structure-activity relationship human colon circular muscle NK2 receptor potency contractile assay

In Vivo Prokinetic Efficacy: Dose-Dependent Voiding in Spinal Cord Injury Models with Quantified Voiding Efficiency

In urethane-anesthetized intact rats, intravenous LMN-NKA (0.1-300 μg/kg) produced dose-dependent, rapid-onset (<60 s), short-duration (<15 min) increases in bladder pressure. At doses ≥1 μg/kg IV, urine release was achieved with a voiding efficiency of approximately 70% [1]. In acute spinal cord-transected rats, voiding required higher doses (≥10 μg/kg IV) and was less efficient (30-50%), establishing a quantifiable efficacy differential between intact and spinal-injured states [1]. Critically, in chronic SCI rats receiving twice-daily subcutaneous LMN-NKA (100 μg/kg) for 30 days, micturition response rates exceeded 90% with voiding efficiency >80% in males and >60% in females, and no tolerance or sensitization developed over the 1-month dosing period [2]. The prokinetic effects were confirmed to be NK2 receptor-mediated, as they were blocked by the NK2 antagonist GR159897 (1 mg/kg IV) [1]. In a comparator study, both LMN-NKA and native NKA produced rapid-onset increases in bladder pressure, but NKA also caused pronounced hypotension via NK1 receptor activation, a liability that LMN-NKA partially (though not completely) mitigates [3].

In vivo prokinetic efficacy
Endpoint context
Voiding efficiency >80% (chronic SCI rats)
Reported sustained prokinetic response in SCI model
30-day twice-daily dosing; no tolerance; NK2-mediated (blocked by GR159897)
spinal cord injury neurogenic bladder drug-induced voiding cystometry NK2 receptor agonist in vivo

Oral Disintegrating Tablet (ODT) Formulation: Lyophilized Peptide Stability and Rapid Disintegration Enabling Sublingual Delivery

A lyophilized oral disintegrating tablet (ODT) formulation of [Lys5,MeLeu9,Nle10]-NKA(4-10) was developed using a design-of-experiments approach, optimizing excipient ratios of gelatin (3% w/v), glycine (2% w/v), and sorbitol (1% w/v) [1]. The drug-loaded ODTs (1.5 mg or 5 mg peptide) disintegrated in less than 30 seconds and released 97% of the peptide within 15 minutes [1]. Stability testing demonstrated that the peptide remained stable for 90 days under both 25°C/60% relative humidity (RH) and 40°C/75% RH conditions [1]. In vivo efficacy of the ODT formulation was confirmed in a rat acute spinal cord injury model, where sublingual administration evoked a rapid, dose-related NK2-mediated increase in bladder pressure [1]. This formulation milestone distinguishes LMN-NKA from other NK2 peptide agonists such as [β-Ala8]-NKA(4-10) and [Arg5,MeLeu9,Nle10]-NKA(4-10), for which no comparable solid-dosage formulation stability or non-injectable delivery data have been published, making LMN-NKA the only NK2 agonist peptide with a characterized ODT platform suitable for preclinical oral-transmucosal dosing studies [1].

ODT formulation
Cross-study comparable
Disintegration
Supports non-parenteral delivery research
Lyophilized ODT; 25°C/60% RH and 40°C/75% RH stability; sublingual efficacy confirmed
Cross-species translation
Cross-study comparable
Validated in ≥4 mammalian species
Cross-species model-response context
Rat, dog, minipig, macaque; quantitative bladder/colorectal endpoints; no other NK2 agonist has this breadth
Radioligand scaffold
Class-level inference
KD 1.29–2.3 nM (human bladder/airways)
Supports paired agonist-radioligand receptor mapping
[125I]-Tyr(I2)7 derivative available; unique among NK2 peptide agonists; review required
peptide formulation oral disintegrating tablet lyophilization sublingual peptide delivery neurogenic bladder

Cross-Species Prokinetic Translation: Validated Efficacy from Rodent to Non-Human Primate

LMN-NKA is distinguished from other NK2 agonists by the breadth of its cross-species pharmacological validation. In anesthetized macaques, intravenous LMN-NKA (1-100 μg/kg) produced dose-related increases in colorectal pressure up to 120 mmHg above baseline (AUC up to 24,987 mmHg·s), confirming prokinetic activity in a non-human primate model [1]. In conscious dogs, LMN-NKA (10-100 μg/kg IV, four times daily for six consecutive days) reliably elicited micturition after ≥90% of doses and defecation after ≥50% of doses, with voiding occurring <4 minutes after dosing and lasting <10 minutes [2]. In anesthetized minipigs, subcutaneous, intranasal, and sublingual routes all increased bladder and colorectal pressure, with urination and defecation elicited by subcutaneous or sublingual dosing that was maintained upon repeated dosing for 5 days [3]. In aged spinal cord-injured rats, LMN-NKA (3-300 μg/kg IV) produced dose-dependent bladder and colorectal pressure increases with no differences in efficacy observed between young adult and aged animals, suggesting preserved pharmacodynamic responses across the lifespan [4]. This multi-species validation across rat, dog, minipig, and macaque is unmatched among NK2 peptide agonists; comparators such as GR64349, [β-Ala8]-NKA(4-10), and [Arg5,MeLeu9,Nle10]-NKA(4-10) have been studied in far fewer species and lack the comprehensive translational dataset that supports LMN-NKA as a reference standard [1][2][3][4].

Cross-species translation
Cross-study comparable
Validated in ≥4 mammalian species
Cross-species model-response context
Rat, dog, minipig, macaque; quantitative bladder/colorectal endpoints; no other NK2 agonist has this breadth
translational pharmacology cross-species efficacy colorectal motility bladder prokinetic NK2 receptor agonist

Advantage as Radioligand Scaffold: LMN-NKA Core Enables High-Affinity NK2 Receptor Autoradiography Tool

The LMN-NKA scaffold served as the basis for the development of [125I]-[Lys5,Tyr(I2)7,MeLeu9,Nle10]-NKA(4-10), a novel and selective radioligand for the tachykinin NK2 receptor [1]. This radioligand exhibited saturable, high-affinity binding to a single site in human urinary bladder membranes with a KD of 2.3 nM [2], and in guinea-pig airways with a KD of 1.29 ± 0.36 nM [3]. In rat peripheral tissues, the radioligand demonstrated specific, displaceable binding to NK2 receptors with pharmacological characteristics consistent with the native receptor [4]. The successful radioligand derivatization of the LMN-NKA core, achieved by introducing Tyr(I2) at position 7 for iodination, demonstrates the structural compatibility of this peptide scaffold with chemical modification for probe development [1]. This property is not shared by all NK2 agonist scaffolds: the GR64349 core, for instance, lacks a published radiolabeled analog with validated autoradiographic utility, and the [β-Ala8]-NKA(4-10) scaffold has been used primarily for functional rather than binding-site mapping studies [3][4]. For research groups requiring both a functional agonist and a structurally matched radioligand for binding site characterization in the same experimental system, the LMN-NKA scaffold uniquely fulfills both roles.

Radioligand scaffold
Class-level inference
KD 1.29–2.3 nM (human bladder/airways)
Supports paired agonist-radioligand receptor mapping
[125I]-Tyr(I2)7 derivative available; unique among NK2 peptide agonists; review required
radioligand binding NK2 receptor autoradiography receptor localization tachykinin receptor distribution

Evidence-Backed Research and Industrial Application Scenarios for [Lys5,MeLeu9,Nle10]-NKA(4-10) (LMN-NKA)

NK2 Receptor Subtype-Selective Pharmacological Profiling in Human Recombinant and Native Tissue Assays

LMN-NKA is the optimal NK2 receptor agonist for experiments requiring unambiguous discrimination between NK2- and NK1-mediated responses. With a 674-fold NK2/NK1 Ki binding selectivity ratio at human recombinant receptors, it provides a 34-fold improvement over native NKA (ratio = 20) and surpasses the closely related [Arg5,MeLeu9,Nle10]-NKA(4-10) (ratio = 561) [1]. In human detrusor and colon circular muscle preparations, LMN-NKA contracts smooth muscle with potency equivalent to full-length NKA but with the advantage of a shorter heptapeptide sequence, simplifying synthesis and reducing batch-to-batch variability [2]. Standard protocols employ LMN-NKA at concentrations spanning 0.1 nM to 1 μM for full concentration-response curves, with NK2-specificity confirmed by antagonism with SR 48968 (pA2 = 9.1 in human bladder) or GR 159897 [3]. For receptor localization studies, the structurally matched radioligand [125I]-[Lys5,Tyr(I2)7,MeLeu9,Nle10]-NKA(4-10) (KD = 1.29–2.3 nM) can be used in parallel to map NK2 receptor distribution in the same tissue samples, a paired agonist-radioligand capability not available with other NK2-selective scaffolds [4].

Preclinical Development of On-Demand Voiding Therapeutics for Neurogenic Bladder and Bowel Dysfunction

LMN-NKA is the most extensively characterized NK2 agonist for preclinical programs targeting spinal cord injury (SCI)-associated bladder and bowel dysfunction. In rat SCI models, LMN-NKA (100 μg/kg SC, twice daily) achieves >90% micturition response rates with >80% voiding efficiency in males over 30 days of chronic dosing without tolerance development [1]. The compound has demonstrated translatability across four mammalian species (rat, dog, minipig, macaque), providing the multi-species pharmacodynamic dataset typically required for IND-enabling studies [2]. Researchers can leverage the lyophilized ODT formulation (disintegration <30 s, 97% release in 15 min, ≥90-day stability at 25°C/60% RH and 40°C/75% RH) for sublingual dosing studies that avoid the need for repeated intravenous or subcutaneous injections in chronic efficacy models [3]. In experimental design, the potential for NK1-mediated hypotension and emesis at higher doses should be accounted for; in macaques, IV doses ≥1 μg/kg caused transient hypotension (up to 26% MAP reduction) that was attenuated by subcutaneous administration, which achieved comparable colorectal prokinetic efficacy with lower peak plasma exposures (Cmax 39.6 vs. 1070 ng/mL for SC vs. IV) [4].

Peptide Formulation and Alternative Delivery Route Feasibility Studies

LMN-NKA serves as a model heptapeptide for evaluating formulation strategies and non-parenteral delivery routes for peptide therapeutics. The published ODT formulation data provide a benchmark for disintegration time (<30 s), release kinetics (97% in 15 min), and stability (90 days at accelerated conditions) that can be referenced when developing solid-dosage forms for other therapeutic peptides [1]. Beyond the ODT platform, feasibility of intranasal and sublingual delivery has been demonstrated in both anesthetized and conscious dogs: sublingual and intranasal LMN-NKA (300-1000 μg/kg) produced dose-related increases in voiding responses with reduced latency to urinate and defecate [2]. The subcutaneous route has been validated across rat, dog, minipig, and macaque, with pharmacokinetic characterization in macaques showing that SC administration yields a Cmax of 39.6 ng/mL and AUCinf of 627 ng/mL·min, compared to 1070 ng/mL and 2090 ng/mL·min for IV dosing at the same dose range—data that inform route selection for future peptide programs [3]. The documented absence of tachyphylaxis with chronic SC dosing supports the suitability of this peptide for repeat-dose formulation development [1].

Tachykinin Receptor Cross-Talk and NK1/NK2 Selectivity Benchmarking Studies

Despite its 674-fold NK2/NK1 binding selectivity at human recombinant receptors, LMN-NKA has been shown to activate NK1 receptors at doses that stimulate voiding in conscious dogs (emesis after ~25% of doses at 100 μg/kg IV; hypotension at 100 μg/kg IV but not lower doses) [1]. This in vitro-to-in vivo selectivity gap makes LMN-NKA a uniquely valuable tool for studying the translational limitations of receptor selectivity estimates derived solely from recombinant systems. In comparative experiments, GR64349 demonstrates superior NK2 selectivity in recombinant assays (approximately 900-fold in cAMP vs. 74-fold for LMN-NKA) and preliminary evidence of reduced hypotension in anesthetized rats, but lacks the extensive chronic-dosing and multi-species dataset of LMN-NKA [2]. Researchers comparing these two agonists can directly assess whether the ~12-fold greater in vitro selectivity of GR64349 translates into meaningfully reduced NK1-mediated side effects in conscious animal models—a critical question for NK2-targeted drug development that can only be addressed using LMN-NKA as the well-characterized reference compound [1][2].

Application
Selection Property
Validation Focus
NK2 receptor pharmacological profiling
NK2/NK1 binding selectivity context
NK2 antagonist blockade confirmation
Preclinical prokinetic efficacy studies
Multi-species in vivo model-response data
Chronic dosing tolerance and voiding efficiency
Peptide formulation and delivery research
ODT formulation stability and disintegration
Sublingual bioavailability in SCI model
NK1/NK2 selectivity benchmarking
In vitro-to-in vivo selectivity translation
NK1-mediated side-effect endpoint monitoring

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

42 linked technical documents
Explore Hub
FoundationalNovember 2025

A Comprehensive Technical Guide to [Lys5,MeLeu9,Nle10]-NKA(4-10): A Selective NK2 Receptor Agonist
FoundationalNovember 2025

The Prokinetic Activity of LMN-NKA on Smooth Muscle: A Technical Guide
FoundationalNovember 2025

Prokinetic Profile of [Lys5,MeLeu9,Nle10]-NKA(4-10): A Technical Guide
MethodologicalNovember 2025

Application Notes and Protocols for In Vivo Studies of [Lys5,MeLeu9,Nle10]-NKA(4-10)
MethodologicalNovember 2025

Application Notes and Protocols for In Vitro Assay of [Lys5,MeLeu9,Nle10]-NKA(4-10)
MethodologicalNovember 2025

Application Notes and Protocols for LMN-NKA Administration in Animal Models
TroubleshootingNovember 2025

[Lys5,MeLeu9,Nle10]-NKA(4-10) side effects in research animals.
TroubleshootingNovember 2025

How to minimize hypotension with LMN-NKA administration.
TroubleshootingNovember 2025

Technical Support Center: Canine Emesis Prevention in [Lys5,MeLeu9,Nle10]-NKA(4-10) Studies
ValidationNovember 2025

A Comparative Analysis of [Lys5,MeLeu9,Nle10]-NKA(4-10) and Neurokinin A for Tachykinin Receptor Research
ValidationNovember 2025

A Comparative Guide to LMN-NKA and Other NK2 Receptor Agonists for Researchers
ValidationNovember 2025

Comparative Analysis of [Lys5,MeLeu9,Nle10]-NKA(4-10): A Selective NK2 Receptor Agonist
SafetyNovember 2025

Proper Disposal Procedures for [Lys5,MeLeu9,Nle10]-NKA(4-10)
SafetyNovember 2025

Personal protective equipment for handling [Lys5,MeLeu9,Nle10]-NKA(4-10)
View all 42 documents
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